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Compound of Interest

Compound Name: Balanol

Cat. No.: B057124

For researchers, scientists, and drug development professionals, understanding the precise
molecular impact of kinase inhibitors is paramount. This guide provides a comprehensive
comparison of Balanol, a potent fungal metabolite, with other established inhibitors of Protein
Kinase A (PKA). By presenting key performance data, detailed experimental protocols, and
visual representations of signaling pathways and workflows, this document serves as a critical
resource for validating the downstream effects of Balanol-induced inhibition.

Balanol, a natural product isolated from the fungus Verticillium balanoides, has garnered
significant attention for its potent, ATP-competitive inhibition of key serine/threonine kinases,
primarily Protein Kinase A (PKA) and Protein Kinase C (PKC).[1] Its ability to bind to the
catalytic domain of these kinases with high affinity makes it a valuable tool for dissecting
cellular signaling pathways.[1][2] This guide focuses on the downstream effects resulting from
Balanol's inhibition of the ubiquitous PKA signaling pathway.

Comparative Analysis of PKA Inhibitors

To objectively evaluate the efficacy and specificity of Balanol, its inhibitory activity is compared
against a panel of well-characterized PKA inhibitors. The following table summarizes the half-
maximal inhibitory concentration (IC50) and inhibition constant (Ki) values for Balanol and its
alternatives. These values represent the concentration of the inhibitor required to reduce
enzyme activity by 50% and the binding affinity of the inhibitor to the enzyme, respectively.
Lower values indicate higher potency.
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Inhibitor

Target Kinase(s)

IC50 / Ki

Notes

Balanol

PKA, PKC

Ki: ~4 nM

Potent, ATP-
competitive inhibitor of

both PKA and PKC.[1]
[2]

H-89

PKA

IC50: 48 nM, 135 nM;
Ki: 48 nM

Potent and selective
PKA inhibitor, though
it can inhibit other
kinases at higher

concentrations.[3][4]

[5][6]

KT-5720

PKA

IC50: 3.3 uM; Ki: 60
nM

Cell-permeable,
reversible, and ATP-
competitive PKA
inhibitor.[7][8][9][10]
IC50 can vary with
ATP concentration.
[11]

Staurosporine

Broad Spectrum

IC50 (PKA): 7-15 nM;
IC50 (PKC): 0.7-6 nM

Potent but non-
selective protein
kinase inhibitor.[12]
[13][14][15][16]

PKI (5-24) Peptide

PKA

Ki: 2.3 nM

Highly potent and
specific peptide
inhibitor of the PKA
catalytic subunit.[17]

PKI (6-22) Peptide

PKA

Ki: 1.7 nM

A potent and
competitive peptide
inhibitor
corresponding to the
active region of the
endogenous PKA
inhibitor protein.[18]

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubmed.ncbi.nlm.nih.gov/18690827/
https://eurekaselect.com/public/article/12289
https://www.selleckchem.com/products/H-89-dihydrochloride.html
https://www.medchemexpress.com/H-89.html
https://www.medchemexpress.com/H-89-dihydrochloride.html
https://www.abcam.com/en-us/products/biochemicals/h-89-pka-inhibitor-ab143787
https://www.medchemexpress.com/kt5720.html
https://en.wikipedia.org/wiki/KT5720
http://www.probechem.com/products_KT5720.html
https://hellobio.com/kt-5720.html
https://www.caymanchem.com/product/10011011/kt-5720
https://www.medchemexpress.com/Staurosporine.html
https://hellobio.com/staurosporine.html
https://www.targetmol.com/compound/staurosporine
https://www.selleckchem.com/datasheet/Staurosporine-S1421-Datasheet.html
https://www.cellsignal.com/products/activators-inhibitors/staurosporine/9953
https://www.medchemexpress.com/pki-5-24.html
https://www.abbiotec.com/peptides/pka-inhibitor-6-22-peptide%C2%A0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Visualizing the PKA Signaling Pathway and
Inhibition
To conceptualize the mechanism of Balanol-induced inhibition, it is essential to visualize the

PKA signaling cascade. The following diagram illustrates the canonical PKA pathway and the
point of intervention for inhibitors like Balanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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